- Five-and-six-membered heterocyclic compound, its preparation method and pharmaceutical application, World Intellectual Property Organization, , ,
Cas no 93281-65-3 (N-t-Butyl 4-bromobenzenesulfonamide)
93281-65-3 structure
Product Name:N-t-Butyl 4-bromobenzenesulfonamide
CAS No:93281-65-3
MF:C10H14BrNO2S
MW:292.192660808563
MDL:MFCD00458267
CID:808634
PubChem ID:796629
Update Time:2024-10-26
N-t-Butyl 4-bromobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,4-bromo-N-(1,1-dimethylethyl)-
- 4-bromo-N-tert-butylbenzenesulfonamide
- 4-Bromo-N-Tert-Butylbenzenesulphonamide
- N-t-Butyl 4-bromobenzenesulfonamide
- 4-Bromo-N-(1,1-dimethylethyl)benzenesulfonamide (ACI)
- Benzenesulfonamide, p-bromo-N-tert-butyl- (7CI)
- N-tert-Butyl-4-bromobenzenesulfonamide
- 4-bromo-N-(tert-butyl)benzenesulfonamide
- 4-BROMO-N-TERT-BUTYLBENZENE-1-SULFONAMIDE
- CBDivE_014586
- SR-01000195607
- BP-13387
- 93281-65-3
- DA-00677
- 4-bromo-N-(tert-butyl)benzene sulfonamide
- 4-bromo-N-tert-butyl-benzenesulfonamide
- Z45516686
- DTXSID20355322
- MFCD00458267
- AB06075
- Oprea1_201370
- SCHEMBL2333640
- NHMNSUKZJWPIQA-UHFFFAOYSA-N
- CS-0035873
- SR-01000195607-1
- Benzenesulfonamide, 4-bromo-N-(1,1-dimethylethyl)-
- Cambridge id 5109754
- AS-68640
- N-t-Butyl-4-bromobenzenesulfonamide
- AKOS003836981
- HMS1577I06
- N-TERT-BUTYL 4-BROMOBENZENESULFONAMIDE
-
- MDL： MFCD00458267
- Inchi： 1S/C10H14BrNO2S/c1-10(2,3)12-15(13,14)9-6-4-8(11)5-7-9/h4-7,12H,1-3H3
- InChI Key： NHMNSUKZJWPIQA-UHFFFAOYSA-N
- SMILES： O=S(C1C=CC(Br)=CC=1)(NC(C)(C)C)=O
Computed Properties
- Exact Mass: 290.99300
- Monoisotopic Mass: 290.992862
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6
- XLogP3: 2.6
Experimental Properties
- Density: 1.419
- Melting Point: 96-98
- Boiling Point: 355.4 °C at 760 mmHg
- Flash Point: 168.7 °C
- Refractive Index: 1.549
- PSA: 54.55000
- LogP: 3.99760
N-t-Butyl 4-bromobenzenesulfonamide Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
N-t-Butyl 4-bromobenzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
N-t-Butyl 4-bromobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019091953-5g |
N-t-Butyl 4-bromobenzenesulfonamide |
93281-65-3 | 98% | 5g |
$239.99 | 2023-08-31 | |
| Alichem | A019091953-25g |
N-t-Butyl 4-bromobenzenesulfonamide |
93281-65-3 | 98% | 25g |
$699.00 | 2023-08-31 | |
| Apollo Scientific | OR5702-5g |
4-Bromo-N-(tert-butyl)benzenesulphonamide |
93281-65-3 | 98% | 5g |
£128.00 | 2024-05-25 | |
| abcr | AB352174-1 g |
4-Bromo-N-(tert-butyl)benzenesulfonamide; 97% |
93281-65-3 | 1g |
€127.00 | 2023-04-26 | ||
| abcr | AB352174-5 g |
4-Bromo-N-(tert-butyl)benzenesulfonamide; 97% |
93281-65-3 | 5g |
€297.00 | 2023-04-26 | ||
| abcr | AB352174-25 g |
4-Bromo-N-(tert-butyl)benzenesulfonamide; 97% |
93281-65-3 | 25g |
€807.00 | 2023-04-26 | ||
| eNovation Chemicals LLC | D961258-5g |
Benzenesulfonamide, 4-bromo-N-(1,1-dimethylethyl)- |
93281-65-3 | 98% | 5g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | D961258-25g |
Benzenesulfonamide, 4-bromo-N-(1,1-dimethylethyl)- |
93281-65-3 | 98% | 25g |
$500 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1106513-100mg |
4-Bromo-N-tert-butylbenzenesulfonamide |
93281-65-3 | 98% | 100mg |
￥86.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1106513-250mg |
4-Bromo-N-tert-butylbenzenesulfonamide |
93281-65-3 | 98% | 250mg |
￥172.00 | 2024-04-24 |
N-t-Butyl 4-bromobenzenesulfonamide Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dichloromethane ; 0.5 h, 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dichloromethane ; 0 °C; 1 h, rt
Reference
- Picolinamide and pyrimidine-4-carboxamide compounds, process for preparing and pharmaceutical composition comprising the same, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Dichloromethane ; 10 min, 0 °C; 20 min, rt
Reference
- Modulators of cystic fibrosis transmembrane conductance regulator, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 1 h, rt
Reference
- Mtb PKNA/PKNB Dual Inhibition Provides Selectivity Advantages for Inhibitor Design To Minimize Host Kinase Interactions, ACS Medicinal Chemistry Letters, 2017, 8(12), 1224-1229
Production Method 5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; rt
Reference
- Quinazoline compound as protein kinase JAK inhibitor and its preparation, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; overnight, rt
Reference
- Cycloalkyl nitrile pyrazolo pyridones as janus kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Solvents: Dichloromethane ; 0 °C; overnight, rt
Reference
- Selective angiotensin II AT2 receptor agonists: Benzamide structure-activity relationships, Bioorganic & Medicinal Chemistry, 2008, 16(14), 6841-6849
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; overnight, 0 °C
Reference
- Preparation of (sulfonylphenylnaphthyl)-substituted piperidines as selective estrogen receptor modulators (SERMs) for treating endometriosis and/or uterine leiomyoma, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Lithium tetrafluoroborate Catalysts: 12-Phenyl-12H-benzo[b]phenothiazine Solvents: Dichloromethane ; 24 h, 40 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Organophotoredox-Catalyzed Decarboxylative N-Alkylation of Sulfonamides, ChemCatChem, 2021, 13(18), 3930-3933
Production Method 10
Reaction Conditions
1.1 Solvents: Dichloromethane ; 16 h, rt
Reference
- Preparation of 4-(4-cyano-1H-pyrrol-2-yl)benzenesulfonamide useful for modulation of the progesterone receptor, United States, , ,
Production Method 11
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 30 min, reflux
Reference
- Preparation of 2,3,5-trisubstituted pyridines as inhibitors of cyclooxygenase-2, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
Reference
- Selective angiotensin II AT2 receptor agonists: Benzamide structure-activity relationships. [Erratum to document cited in CA149:369641], Bioorganic & Medicinal Chemistry, 2008, 16(18),
N-t-Butyl 4-bromobenzenesulfonamide Raw materials
- 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(2,2-DIMETHYL-1-OXOPROPOXY)-
- 4-Bromobenzenesulfonamide
- 2-methylpropan-2-amine
N-t-Butyl 4-bromobenzenesulfonamide Preparation Products
N-t-Butyl 4-bromobenzenesulfonamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
93281-65-3 (N-t-Butyl 4-bromobenzenesulfonamide) Related Products
- 2512-24-5(N-tert-Butylbenzenesulfonamide)
- 1984-25-4(N-Ethyl 4-bromobenzenesulfonamide)
- 331950-30-2(N-Cyclopropyl 4-bromobenzenesulfonamide)
- 871269-07-7(N-Ethyl 3-bromobenzenesulfonamide)
- 850429-70-8(N-t-Butyl 3-bromo-4-methylbenzenesulfonamide)
- 308283-47-8(3-Bromo-N-tert-butylbenzenesulfonamide)
- 5339-69-5(n-Isopropylbenzenesulfonamide)
- 1984-27-6(4-Bromo-N-isopropylbenzenesulfonamide)
- 871269-08-8(3-Bromo-N-isopropylbenzenesulfonamide)
- 876694-43-8(3-Bromo-N-cyclopropylbenzenesulfonamide)
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